Cas no 184177-81-9 (4-4-(4-Hydroxyphenyl)-1-piperazinylphenylcarbamic Acid Phenyl Ester)

• Product Name: 4-4-(4-Hydroxyphenyl)-1-piperazinylphenylcarbamic Acid Phenyl Ester
• CAS No: 184177-81-9
• MF: C₂₃H₂₃N₃O₃
• MW: 389.447025537491
• MDL: MFCD03784249
• CID: 114272
• Update Time: 2025-06-26

4-4-(4-Hydroxyphenyl)-1-piperazinylphenylcarbamic Acid Phenyl Ester Chemical and Physical Properties

Names and Identifiers

• Phenyl (4-(4-(4-hydroxyphenyl)piperazin-1-yl)phenyl)carbamate
• PHENYL {4-[4-(4-HYDROXYPHENYL)PIPERAZIN-1-YL]PHENYL}CARBAMATE
• [4-[4-(4-Hydroxyphenyl)-1-piperazinyl]phenyl]carbamic acid phenyl ester
• 4-[4-(4-hydroxy-phenyl)-piperazin-1-yl]-phenyl-carbamic acid phenyl ester
• AC1LQ3XR
• phenyl {4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl}carbamate
• STK147738
• SureCN3898025
• Posaconazole Impurity 14
• Posaconazole Impurity 56
• Phenyl (4-(4-(4-hydroxyphenyl)
• 4-(4-(4-HYDROXYPHENYL)PIPERAZIN-1-YL)PHENYL CARBAMATE
• phenyl N-[4-[4-(4-hydroxyphenyl)piperazin-1-yl]phenyl]carbamate
• CarbaMic acid, [4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-, phenyl ester (9CI)
• Posaconazole Impurity 29
• 4-4-(4-Hydroxyphenyl)-1-piperazinylphenylcarbamic Acid Phenyl Ester

• MDL： MFCD03784249
• Inchi： 1S/C23H23N3O3/c27-21-12-10-20(11-13-21)26-16-14-25(15-17-26)19-8-6-18(7-9-19)24-23(28)29-22-4-2-1-3-5-22/h1-13,27H,14-17H2,(H,24,28)
• InChI Key： IKRKMYDCUZYKHX-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)N1CCN(C2C=CC(=CC=2)NC(=O)OC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 389.17409
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.296
• Boiling Point: 603.9°C at 760 mmHg
• PSA: 65.04

4-4-(4-Hydroxyphenyl)-1-piperazinylphenylcarbamic Acid Phenyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-4-(4-Hydroxyphenyl)-1-piperazinylphenylcarbamic Acid Phenyl Ester

Chemical Profile of 4-4-(4-Hydroxyphenyl)-1-piperazinylphenylcarbamic Acid Phenyl Ester (CAS No. 184177-81-9)

4-4-(4-Hydroxyphenyl)-1-piperazinylphenylcarbamic Acid Phenyl Ester, identified by its Chemical Abstracts Service (CAS) number 184177-81-9, is a sophisticated organic compound with significant implications in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of considerable interest in medicinal research. The structural framework of this molecule incorporates multiple functional groups, including hydroxyl and piperazine moieties, which contribute to its unique chemical and pharmacological properties.

The name of the compound highlights its structural complexity, featuring a phenylcarbamic acid ester linked to a biphenyl core substituted with a piperazine ring and a hydroxyl group. This arrangement suggests possible interactions with biological targets, such as enzymes or receptors, which are critical for drug development. The presence of the hydroxylphenyl moiety and the piperazinylphenyl group is particularly noteworthy, as these structural elements are often associated with compounds that exhibit central nervous system (CNS) activity or other therapeutic effects.

In recent years, there has been growing interest in designing molecules that combine multiple pharmacophoric elements to enhance binding affinity and selectivity. The structure of 4-4-(4-Hydroxyphenyl)-1-piperazinylphenylcarbamic Acid Phenyl Ester aligns well with this trend, as it integrates several key functional groups that can modulate biological activity. For instance, the hydroxyl group can participate in hydrogen bonding interactions, while the piperazine ring is known for its ability to interact with various protein targets. These features make this compound a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics. The pharmacological profile of 4-4-(4-Hydroxyphenyl)-1-piperazinylphenylcarbamic Acid Phenyl Ester has not yet been fully elucidated, but preliminary studies suggest that it may exhibit properties relevant to several therapeutic areas. For example, the combination of hydroxyl and piperazine functionalities is often found in compounds that target neurotransmitter systems, which could make this molecule relevant for treating neurological disorders.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. The molecular modeling of 4-4-(4-Hydroxyphenyl)-1-piperazinylphenylcarbamic Acid Phenyl Ester has revealed potential binding interactions with various biological targets. These predictions are based on the known properties of similar compounds and the structural features of the target proteins. Such insights can guide experimental design and optimize the development process.

The synthesis of complex organic molecules like 4-4-(4-Hydroxyphenyl)-1-piperazinylphenylcarbamic Acid Phenyl Ester presents significant challenges due to their intricate structures. However, modern synthetic methodologies have made it possible to construct such molecules efficiently and with high purity. The synthetic route typically involves multi-step reactions that require careful optimization to ensure regioselectivity and yield. Advances in catalysis and green chemistry have also contributed to more sustainable synthetic approaches, reducing waste and minimizing environmental impact.

The spectroscopic and analytical characterization of this compound is crucial for understanding its physical and chemical properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are commonly used to confirm the structure and purity of 4-4-(4-Hydroxyphenyl)-1-piperazinylphenylcarbamic Acid Phenyl Ester. These data provide valuable insights into its molecular dynamics and help researchers assess its suitability for further applications.

In conclusion, 4-4-(4-Hydroxyphenyl)-1-piperazinylphenylcarbamic Acid Phenyl Ester (CAS No. 184177-81-9) is a structurally complex organic compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it an intriguing candidate for further exploration in drug discovery. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutics.